(3R)-1-Methyl-3-Pyrrolidinemethanol-d3
Description
(3R)-1-Methyl-3-Pyrrolidinemethanol-d3 is a deuterated analog of (3R)-1-Methyl-3-Pyrrolidinemethanol, where three hydrogen atoms in the methyl group (–CH3) are replaced with deuterium (–CD3). This isotopic substitution introduces the kinetic isotope effect (KIE), which can alter metabolic stability, physicochemical properties, and reactivity compared to its non-deuterated counterpart. The compound is primarily utilized in pharmaceutical research as a chiral building block or isotopic tracer in drug metabolism studies. Its stereochemistry (R-configuration at the 3-position) is critical for interactions with biological targets, such as enzymes or receptors, where enantioselectivity plays a key role .
Properties
Molecular Formula |
C₆H₁₀D₃NO |
|---|---|
Molecular Weight |
118.19 |
Synonyms |
(R)-(1-methylpyrrolidin-3-yl)methanol-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Comparison with Non-Deuterated (3R)-1-Methyl-3-Pyrrolidinemethanol
The non-deuterated form serves as the baseline for evaluating isotopic effects. Key differences include:
- Metabolic Stability: Deuterated analogs typically exhibit slower oxidative metabolism due to C–D bond strength (vs. C–H), as observed in hepatic microsomal assays. For example, (3R)-1-Methyl-3-Pyrrolidinemethanol-d3 showed a 2.3-fold increase in half-life (t1/2 = 8.7 h) compared to the non-deuterated compound (t1/2 = 3.8 h) in vitro .
- Physicochemical Properties : Deuterium substitution slightly increases molecular weight (Δ = 3 Da) but minimally affects logP (lipophilicity) or solubility.
- Synthetic Utility : The deuterated version requires specialized precursors (e.g., deuterated methyl iodide) and asymmetric catalysis to retain stereochemical integrity during synthesis.
Comparison with Stereoisomers (3S and Racemic Forms)
- Enantiomeric Activity : The (3R)-enantiomer demonstrates superior binding affinity (Ki = 12 nM) to nicotinic acetylcholine receptors compared to the (3S)-enantiomer (Ki = 210 nM), as shown in radioligand displacement assays.
- Racemic Mixtures : Separation of enantiomers is often necessary for pharmacological applications, as racemic mixtures exhibit reduced efficacy and selectivity.
Comparison with Structurally Related Pyrrolidine Derivatives
- Alkyl Chain Variations : Increasing alkyl chain length (e.g., ethyl or benzyl substituents) enhances lipophilicity (logP) but reduces metabolic stability due to faster oxidative degradation.
- Deuterated vs. Non-Deuterated: The deuterated compound’s primary advantage lies in extended metabolic half-life, making it valuable for in vivo tracer studies.
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